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Compound of Interest

1,4,7,10-Tetrabenzyl-1,4,7,10-
Compound Name:
tetraazacyclododecane

Cat. No.: B173376

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and characterization of 1,4,7,10-Tetrabenzyl-1,4,7,10-tetraazacyclododecane. This
macrocyclic compound serves as a crucial intermediate in the synthesis of various derivatives
with applications in coordination chemistry, catalysis, and the development of therapeutic and
diagnostic agents.

Core Quantitative Data

The key physicochemical properties of 1,4,7,10-Tetrabenzyl-1,4,7,10-tetraazacyclododecane
are summarized in the table below for easy reference and comparison.
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Property Value

Molecular Weight 532.78 g/mol

Monoisotopic Mass 532.3566 g/mol

Molecular Formula CseHaaNa

CAS Number 18084-64-5

Appearance White to off-white crystalline powder
Melting Point 143 - 147 °C

Purity > 97% (HPLC)

Synthesis and Characterization

The synthesis of 1,4,7,10-Tetrabenzyl-1,4,7,10-tetraazacyclododecane is typically achieved
through the N-alkylation of 1,4,7,10-tetraazacyclododecane (cyclen) with benzyl bromide. The
following section details a common experimental protocol for its synthesis and characterization.

Experimental Protocol: Synthesis of 1,4,7,10-
Tetrabenzyl-1,4,7,10-tetraazacyclododecane

Materials:

1,4,7,10-tetraazacyclododecane (cyclen)
e Benzyl bromide

e Potassium carbonate (K2CO3s)

o Acetonitrile (CHsCN)

e Dichloromethane (CH2Cl2)

» Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b173376?utm_src=pdf-body
https://www.benchchem.com/product/b173376?utm_src=pdf-body
https://www.benchchem.com/product/b173376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Anhydrous sodium sulfate (Na2S0a4)
Procedure:

Reaction Setup: In a round-bottom flask, dissolve 1,4,7,10-tetraazacyclododecane in
acetonitrile.

Addition of Reagents: Add an excess of potassium carbonate to the solution, followed by the
slow addition of at least four equivalents of benzyl bromide.

Reaction Conditions: The reaction mixture is stirred vigorously at room temperature for an
extended period, typically 24 to 48 hours, to ensure complete tetra-alkylation.

Workup: After the reaction is complete, the solvent is removed under reduced pressure. The
resulting residue is partitioned between dichloromethane and water.

Purification: The organic layer is washed sequentially with saturated sodium bicarbonate
solution and brine. It is then dried over anhydrous sodium sulfate, filtered, and the solvent is
evaporated to yield the crude product.

Recrystallization: The crude 1,4,7,10-Tetrabenzyl-1,4,7,10-tetraazacyclododecane can be
further purified by recrystallization from a suitable solvent system, such as
ethanol/tetrahydrofuran, to obtain a white crystalline solid.[1]

Characterization Methods

The identity and purity of the synthesized compound are confirmed using various analytical
techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to confirm the chemical structure. The *H NMR spectrum in CDClIs typically shows
characteristic signals for the aromatic protons of the benzyl groups, the benzylic methylene
protons, and the protons of the cyclen ring.[2]

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to
determine the exact mass of the molecule, confirming its elemental composition.[2]
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e High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the
final product. A purity of greater than 97% is generally expected for research applications.

Logical Workflow for Synthesis and
Characterization

The following diagram illustrates the general workflow for the synthesis and subsequent
characterization of 1,4,7,10-Tetrabenzyl-1,4,7,10-tetraazacyclododecane.
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Caption: Workflow for the synthesis and characterization of the target compound.

Applications in Research and Development

1,4,7,10-Tetrabenzyl-1,4,7,10-tetraazacyclododecane is a versatile precursor for the
synthesis of various functionalized macrocycles. The benzyl groups can be removed through
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catalytic hydrogenolysis to yield the parent cyclen, which can then be further modified.[2] This
makes it a valuable starting material for:

e MRI Contrast Agents: The cyclen core is a key component of chelators for gadolinium(lil),
used in magnetic resonance imaging.

o Radiopharmaceuticals: Derivatives are used to chelate radioactive isotopes for diagnostic
imaging and targeted radiotherapy.

o Catalysis: The macrocyclic framework can be incorporated into catalysts for various organic
transformations.

o Supramolecular Chemistry: It serves as a building block for the construction of complex host-
guest systems and molecular sensors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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